Cas no 104508-27-2 (3-(phenoxymethyl)benzaldehyde)

• Product Name: 3-(phenoxymethyl)benzaldehyde
• CAS No: 104508-27-2
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD09025913
• CID: 126250
• PubChem ID: 21288517
• Update Time: 2025-10-23

3-(phenoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(phenoxymethyl)-
• 3-(PHENOXYMETHYL)BENZALDEHYDE
• 3-Phenoxymethyl-benzaldehyde
• Benzaldehyde,3-(phenoxymethyl)
• DTXSID70612033
• SCHEMBL3083923
• EN300-182735
• MFCD09025913
• MS-22601
• Z1869889425
• 3-(Phenoxymethyl)benzaldehyde,97%
• CS-0237366
• 104508-27-2
• F86434
• DB-347704
• 3-(phenoxymethyl)benzaldehyde

• MDL： MFCD09025913
• Inchi： 1S/C14H12O2/c15-10-12-5-4-6-13(9-12)11-16-14-7-2-1-3-8-14/h1-10H,11H2
• InChI Key： KZUJGQAFTCDBKA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 353.5°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.607
• PSA: 26.30000
• LogP: 3.07810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(phenoxymethyl)benzaldehyde

Comprehensive Overview of 3-(phenoxymethyl)benzaldehyde (CAS No. 104508-27-2): Properties, Applications, and Industry Insights

3-(phenoxymethyl)benzaldehyde (CAS No. 104508-27-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This aromatic aldehyde, characterized by its phenoxymethyl substituent, exhibits unique chemical properties that make it valuable in synthetic chemistry. With the growing demand for fine chemicals and intermediates, 3-(phenoxymethyl)benzaldehyde has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 3-(phenoxymethyl)benzaldehyde combines a benzaldehyde core with a phenoxymethyl group at the 3-position, enhancing its reactivity in condensation and nucleophilic addition reactions. This structural feature is particularly advantageous in the synthesis of chiral intermediates and flavor compounds, aligning with current trends in green chemistry and sustainable production. Recent studies highlight its role in developing biodegradable polymers and non-toxic plasticizers, addressing environmental concerns raised by consumers and regulatory bodies.

In the pharmaceutical sector, 3-(phenoxymethyl)benzaldehyde serves as a precursor for antimicrobial agents and anti-inflammatory drugs. Its ability to form stable Schiff bases contributes to the design of novel drug delivery systems, a hot topic in biomedical research. Additionally, the compound's compatibility with enzymatic catalysis makes it relevant to the expanding field of biocatalysis, which dominates scientific discussions on energy-efficient synthesis.

The fragrance industry utilizes 3-(phenoxymethyl)benzaldehyde for its mild floral aroma, often incorporated into perfume fixatives and cosmetic preservatives. As consumers increasingly seek natural-alternative fragrances, this compound bridges the gap between synthetic efficiency and organoleptic quality. Analytical techniques like GC-MS and HPLC are routinely employed to verify its purity, reflecting the compound's importance in quality control protocols.

From a commercial perspective, 3-(phenoxymethyl)benzaldehyde (CAS No. 104508-27-2) is manufactured under strict GMP guidelines to ensure batch-to-batch consistency. Market analysts note rising demand in Asia-Pacific regions, driven by expansions in pharmaceutical outsourcing and specialty chemicals production. Regulatory compliance with REACH and FDA standards further underscores its global trade relevance.

Innovative applications continue to emerge, such as its use in photoinitiators for UV-curable coatings and electronic materials for flexible displays. These developments correlate with frequent search queries about high-performance additives and advanced material science, positioning 3-(phenoxymethyl)benzaldehyde as a compound of future interest. Researchers are also exploring its potential in metal-organic frameworks (MOFs) for gas storage applications.

Safety data sheets emphasize proper handling procedures for 3-(phenoxymethyl)benzaldehyde, though it remains non-classified as hazardous under current OSHA standards. Environmental studies confirm its moderate biodegradability, making it preferable to persistent pollutants. Such attributes resonate with industry shifts toward eco-friendly chemicals, a frequently searched topic among sustainability professionals.

In conclusion, 3-(phenoxymethyl)benzaldehyde (CAS No. 104508-27-2) represents a multifaceted chemical building block with expanding applications across diverse sectors. Its alignment with trending themes like green synthesis, precision medicine, and circular economy principles ensures continued scientific and commercial relevance. Ongoing research into its derivatives promises to unlock further functionalities, solidifying its position in modern chemical innovation.